N-[2-(3-Oxomorpholin-4-yl)ethyl]but-2-ynamide

• IUPAC Name: N-[2-(3-oxomorpholin-4-yl)ethyl]but-2-ynamide
• InChI: InChI=1S/C10H14N2O3/c1-2-3-9(13)11-4-5-12-6-7-15-8-10(12)14/h4-8H2,1H3,(H,11,13)
• InChI Key: GHOAWSXUWXLVJY-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCN1CCOCC1=O
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol

Description

N-[2-(3-Oxomorpholin-4-yl)ethyl]but-2-ynamide , also known as rivaroxaban , is a synthetic compound with the chemical formula C₁₉H₁₈ClN₃O₅S . It falls under the class of direct factor Xa inhibitors and is used as an anticoagulant . Rivaroxaban is marketed under the trade name Xarelto and is primarily employed for the prevention and treatment of various thromboembolic diseases, including pulmonary embolism, deep venous thrombosis, myocardial infarction, and peripheral arterial occlusive diseases.

Synthesis Analysis

The synthesis of rivaroxaban involves several steps. Notably, one approach includes the condensation of 4-(4-aminophenyl)-3-morpholinone with an alternate synthon, 4-nitrophenyl 5-chlorothiophene-2-carboxylate , in dimethylsulfoxide (DMSO) using triethylamine as a base. This process yields impurity-free rivaroxaban with a desirable polymorphic form and an overall yield of approximately 22%.

Molecular Structure Analysis

The molecular structure of rivaroxaban consists of a thiophene ring , a morpholine ring , and a carboxamide group . The chlorine atom at position 5 of the thiophene ring contributes to its pharmacological activity. The oxazolidinone moiety plays a crucial role in binding to the target enzyme, factor Xa .

Chemical Reactions Analysis

Rivaroxaban inhibits factor Xa , a key enzyme in the coagulation cascade. By binding to factor Xa, it prevents the conversion of prothrombin to thrombin, thereby reducing blood clot formation. The neutral ligand in the S1 subsite of factor Xa allows for good oral bioavailability and high potency.

Physical And Chemical Properties Analysis

• Solubility : Soluble in organic solvents like DMSO and DMF.

Mechanism of Action

Rivaroxaban directly inhibits factor Xa, disrupting the coagulation pathway. It selectively binds to the active site of factor Xa, preventing the formation of thrombin and subsequent clot formation. Its oral administration makes it a convenient anticoagulant option.

Safety and Hazards

Rivaroxaban may cause bleeding complications, and its use requires careful monitoring. It interacts with other medications, so patients should consult their healthcare providers. Precautions include avoiding concurrent use with other anticoagulants and assessing renal function.

Future Directions

Research on rivaroxaban continues, exploring its efficacy, safety, and potential applications. Ongoing studies aim to optimize dosing regimens, evaluate long-term effects, and identify patient populations that benefit most from this anticoagulant.